molecular formula C9H10BrN3O B12262476 4-(3-Bromopyridin-2-yl)piperazin-2-one

4-(3-Bromopyridin-2-yl)piperazin-2-one

Cat. No.: B12262476
M. Wt: 256.10 g/mol
InChI Key: GQZWNTLTXHUBKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Bromopyridin-2-yl)piperazin-2-one is a heterocyclic compound featuring a piperazinone core fused with a 3-bromopyridine moiety. Its synthesis typically involves coupling reactions between methyl α-bromophenylacetic acid and substituted piperazinone derivatives in the presence of potassium carbonate, followed by substitution of the methoxy group with various amines such as guanidine or thiourea . This compound has garnered attention in medicinal chemistry for its structural versatility, particularly in the development of cytotoxic agents and enzyme inhibitors.

Properties

Molecular Formula

C9H10BrN3O

Molecular Weight

256.10 g/mol

IUPAC Name

4-(3-bromopyridin-2-yl)piperazin-2-one

InChI

InChI=1S/C9H10BrN3O/c10-7-2-1-3-12-9(7)13-5-4-11-8(14)6-13/h1-3H,4-6H2,(H,11,14)

InChI Key

GQZWNTLTXHUBKW-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC(=O)N1)C2=C(C=CC=N2)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Bromopyridin-2-yl)piperazin-2-one typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts . One common method includes the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions . The key step in this synthesis is the aza-Michael addition between the diamine and the in situ generated sulfonium salt .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented in the literature. the general approach involves large-scale synthesis using similar cyclization reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(3-Bromopyridin-2-yl)piperazin-2-one undergoes various chemical reactions, including:

    Substitution Reactions: The bromine atom in the pyridine ring can be substituted with other nucleophiles.

    Oxidation and Reduction Reactions: The compound can undergo oxidation to form N-oxides or reduction to form amines.

    Cyclization Reactions: It can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

    Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

    Oxidation Reactions: Oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

    Substitution Products: Various substituted derivatives depending on the nucleophile used.

    Oxidation Products: N-oxides.

    Reduction Products: Amines.

Mechanism of Action

The mechanism of action of 4-(3-Bromopyridin-2-yl)piperazin-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The biological and physicochemical properties of piperazin-2-one derivatives are highly dependent on substituents. Key structural analogs include:

Compound Name Substituents Molecular Weight Key Biological Activity/Application Source
4-(3-Bromopyridin-2-yl)piperazin-2-one 3-bromo-pyridin-2-yl ~268.09* Cytotoxicity (HT-29, A549)
4-(3-Fluoropyridin-2-yl)-1-methylpiperazin-2-one 3-fluoro-pyridin-2-yl, methyl 209.22 Structural analog (PDB ligand)
Nutlin-3 Complex aryl and acyl groups ~689.1 MDM2 inhibitor (anticancer)
[4-(2-Bromobutanoyl)piperazin-1-yl]pyrimidine Bromobutanoyl, pyrimidine N/A Synthetic intermediate
4-(t-butoxymethyl)piperazin-2-one derivatives t-butoxymethyl, imidazolyl substituents Variable Antifibrotic agents

*Estimated based on structural formula (C₉H₉BrN₃O).

Key Observations:

  • Halogen Effects: The bromine atom in 4-(3-Bromopyridin-2-yl)piperazin-2-one enhances steric bulk and electron-withdrawing properties compared to its fluoro analog (). This may influence binding affinity in enzyme inhibition or cytotoxicity .
  • Methyl Substitution: The addition of a methyl group in 4-(3-fluoropyridin-2-yl)-1-methylpiperazin-2-one reduces molecular weight and may alter metabolic stability .
  • Complex Substituents: Nutlin-3’s extended structure enables high-affinity MDM2 binding, demonstrating that bulky substituents can enhance target specificity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.